Cas no 76881-49-7 (5H-Cyclopentapyrimidin-2-amine,6,7-dihydro-4-methyl- (9CI))

5H-Cyclopentapyrimidin-2-amine,6,7-dihydro-4-methyl- (9CI) structure
76881-49-7 structure
Product Name:5H-Cyclopentapyrimidin-2-amine,6,7-dihydro-4-methyl- (9CI)
CAS No:76881-49-7
MF:C8H11N3
MW:149.193041086197
CID:548608
PubChem ID:904212
Update Time:2025-04-19

5H-Cyclopentapyrimidin-2-amine,6,7-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopentapyrimidin-2-amine,6,7-dihydro-4-methyl- (9CI)
    • 4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-amine
    • 6,7-DIHYDRO-4-METHYL-5H-CYCLOPENTAPYRIMIDIN-2-AMINE
    • DTXSID20358611
    • 76881-49-7
    • YCGBOLMHJWHYDM-UHFFFAOYSA-N
    • SCHEMBL9886276
    • AKOS006222075
    • Inchi: 1S/C8H11N3/c1-5-6-3-2-4-7(6)11-8(9)10-5/h2-4H2,1H3,(H2,9,10,11)
    • InChI Key: YCGBOLMHJWHYDM-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(C)=C2C=1CCC2

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.8Ų
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